Cas no 114020-01-8 (1-(3'-methyl-2'-oxo-5'-pyrrolidinyl)-3-methyl-3-pyrrolin-2-one)

1-(3'-methyl-2'-oxo-5'-pyrrolidinyl)-3-methyl-3-pyrrolin-2-one structure
114020-01-8 structure
Product Name:1-(3'-methyl-2'-oxo-5'-pyrrolidinyl)-3-methyl-3-pyrrolin-2-one
CAS No:114020-01-8
MF:C10H14N2O2
MW:194.230362415314
CID:2063538
PubChem ID:361709
Update Time:2025-04-21

1-(3'-methyl-2'-oxo-5'-pyrrolidinyl)-3-methyl-3-pyrrolin-2-one Chemical and Physical Properties

Names and Identifiers

    • 1-(3'-methyl-2'-oxo-5'-pyrrolidinyl)-3-methyl-3-pyrrolin-2-one
    • 1-(4-Methyl-5-oxo-2-pyrrolidinyl)-3-methyl-3-pyrrolin-2-on
    • 5-Deoxy,3',4'-dihydro-5-Hydroxy-3,4'-dimethyl-[1,2'-bipyrrole]-2,5'(2'H,5H)-dione
    • 4-methyl-1-(4-methyl-5-oxopyrrolidin-2-yl)-2H-pyrrol-5-one
    • 114020-01-8
    • DTXSID00326979
    • 3-Pyrrolin-2-one, 1-(3'-methyl-2'-oxo-5'-pyrrolidinyl)-3-methyl-
    • 4-methyl-1-(4-methyl-5-oxo-pyrrolidin-2-yl)-2H-pyrrol-5-one
    • NSC-624950
    • 3-Methyl-1-(4-methyl-5-oxo-2-pyrrolidinyl)-1,5-dihydro-2H-pyrrol-2-one
    • NSC624950
    • Inchi: 1S/C10H14N2O2/c1-6-3-4-12(10(6)14)8-5-7(2)9(13)11-8/h3,7-8H,4-5H2,1-2H3,(H,11,13)
    • InChI Key: ASTXJGGHDAJLLS-UHFFFAOYSA-N
    • SMILES: CC1C(=O)NC(N2C(=O)C(C)=CC2)C1

Computed Properties

  • Exact Mass: 194.105527694Da
  • Monoisotopic Mass: 194.105527694Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 322
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 49.4Ų
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